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Welcome to the technical support center for the continuous flow synthesis of ibuprofen. This

guide is designed for researchers, scientists, and drug development professionals actively

engaged in or exploring the transition to continuous manufacturing for this critical active

pharmaceutical ingredient (API). As your Senior Application Scientist, my goal is to provide not

just solutions, but a deeper understanding of the underlying chemical and engineering

principles that govern success in flow chemistry. This document moves beyond simple step-by-

step instructions to offer a causative approach to troubleshooting, grounded in field-proven

insights and authoritative references.

Continuous flow technology offers a paradigm shift from traditional batch processing,

enhancing heat and mass transfer, improving safety, and enabling seamless scalability.[1]

However, this powerful technology presents its own unique set of operational challenges. This

guide is structured to address these specific issues head-on, providing you with the expertise

to optimize your synthesis, troubleshoot effectively, and ensure the robustness of your process.
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This section addresses foundational questions researchers often have when setting up or

optimizing a continuous flow synthesis for ibuprofen.

Q1: What are the primary advantages of synthesizing ibuprofen in a continuous flow setup

compared to a traditional batch reactor?

A1: The primary advantages are rooted in enhanced process control and intensification:

Superior Heat Transfer: Microreactors or tubular reactors possess a high surface-area-to-

volume ratio, allowing for rapid and efficient dissipation of heat. This is critical for managing

highly exothermic steps like the Friedel-Crafts acylation or subsequent quenching,

preventing side reactions and improving selectivity.[2]

Enhanced Safety: The small internal volume of flow reactors minimizes the quantity of

hazardous reagents or reactive intermediates present at any given time, significantly

reducing the risks associated with thermal runaways or explosive compounds.[3]

Rapid Optimization & Scalability: Reaction parameters such as temperature, pressure, and

residence time can be adjusted quickly, allowing for rapid process optimization.[4] Scaling up

production is often a matter of running the system for longer or "numbering-up" (running

multiple reactors in parallel), which is more predictable than scaling up batch reactors where

mixing and heat transfer efficiencies change.[5]

Increased Yield and Purity: Precise control over residence time, temperature, and

stoichiometry minimizes the formation of byproducts, often leading to higher yields and purer

product streams that simplify downstream purification.[1]

Q2: Which synthetic route for ibuprofen is most amenable to continuous flow?

A2: While several routes exist, the three-step sequence starting from isobutylbenzene is

exceptionally well-suited and documented for flow synthesis.[6] This process typically involves:

Friedel-Crafts Acylation: Reaction of isobutylbenzene with a propionyl source (e.g., propionyl

chloride or propionic anhydride) using a Lewis or Brønsted acid catalyst.

1,2-Aryl Migration: Rearrangement of the resulting ketone to form an ester intermediate.
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Hydrolysis: Conversion of the ester to ibuprofen.

This route's compatibility with flow is enhanced by designing the synthesis so that excess

reagents and byproducts from one step are compatible with the subsequent reaction,

minimizing the need for intermediate purification.[7] More recent innovations include a four-step

sequence using a zinc-catalyzed 1,2-aryl migration, which also demonstrates high efficiency in

a continuous setup.[8][9]

Q3: What is Residence Time Distribution (RTD) and why is it critical in my ibuprofen synthesis?

A3: Residence Time Distribution (RTD) describes the variation in the time that different fluid

elements spend within the reactor.[10] In an ideal "plug flow" reactor, all molecules would

spend the exact same amount of time. However, in real tubular reactors, laminar flow profiles

cause fluid near the walls to move slower than fluid at the center, leading to a distribution of

residence times.[10]

This is critical because a broad RTD means some reactant molecules may exit the reactor

prematurely (leading to incomplete conversion), while others may remain too long (leading to

byproduct formation and reduced selectivity).[10][11] For the synthesis of ibuprofen, where

precise reaction times are needed to maximize yield and minimize impurities, a narrow RTD is

essential for ensuring consistent product quality.[12]

Troubleshooting Guide: Common Issues & Solutions
This section provides direct answers to specific problems you may encounter during your

experiments. The solutions are based on a causative analysis to help you understand and

rectify the root of the issue.

Category 1: Reactor Clogging and Blockages
Q: My microreactor is clogging during the Friedel-Crafts acylation step when using AlCl₃. What

is the cause and how can I prevent it?

A: This is one of the most common challenges in continuous flow synthesis involving solid

reagents or byproducts.[13]
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Primary Cause: The precipitation of the Lewis acid catalyst (AlCl₃) and its complexes with the

ketone product. These materials have poor solubility in the non-polar organic solvents

typically used for this reaction.[2]

Solutions & Protocols:

In-line Quench: The most robust solution is to implement an immediate in-line quench after

the reaction coil. Before precipitates can form and block the reactor, introduce a quenching

agent (e.g., water or an aqueous acidic solution) through a T-mixer. This rapidly breaks

down the AlCl₃ complexes into more soluble species. This technique was successfully

used to enable a multi-step synthesis with an exothermic in-line quench of precipitation-

prone AlCl₃.[1][2]

Solvent Selection: While challenging for this specific reaction, ensure your starting

materials are fully dissolved. Select a solvent with a higher capacity for the reactants and

intermediates. However, for many heterogeneous reactions, solvent choice alone is

insufficient.[14]

Use of Ultrasound: Applying ultrasonic irradiation to the reactor can prevent solid particles

from adhering to the channel walls and break up agglomerates, maintaining a flowable

slurry.[13] This prevents the irreversible clogging of microchannels.

Reactor Design: For processes inherently prone to precipitation, consider specialized

reactors. An acoustophoretic microreactor, for example, uses sound waves to focus

particles to the center of the channel, preventing wall deposition and clogging.[15]

Troubleshooting Flowchart for Reactor Clogging

This decision tree provides a logical workflow for diagnosing and resolving blockages in your

continuous flow system.
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Caption: A decision tree for troubleshooting reactor clogging.
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Category 2: Low Yield and Incomplete Conversion
Q: My overall yield of ibuprofen is low, and analysis shows significant amounts of unreacted

starting material. How can I improve conversion?

A: Low conversion is typically a function of insufficient residence time, suboptimal temperature,

or poor mixing.

Causality Analysis:

Residence Time: The reaction may not have enough time to proceed to completion at the

set flow rate. The mean residence time (τ) is calculated as Reactor Volume (V) / Total Flow

Rate (Q).[10] If τ is too short, conversion will be low.

Temperature: Chemical reactions are highly sensitive to temperature. The Arrhenius

equation dictates that reaction rates increase with temperature. Your setpoint may be too

low for the desired conversion within the given residence time.

Mixing: Inefficient mixing can create localized zones of low reagent concentration,

effectively slowing the reaction rate. This is especially true for multiphase reactions or

when streams of different viscosities are combined.[8]

Solutions & Protocols:

Optimize Residence Time: Systematically decrease the total flow rate to increase

residence time. Collect samples at steady state for each flow rate and analyze for

conversion. Plot conversion vs. residence time to identify the plateau where conversion is

maximized.

Increase Temperature: Incrementally increase the reactor temperature. Be cautious, as

higher temperatures can also accelerate side reactions. An optimization study (e.g., a

Design of Experiments, DoE) is recommended to find the ideal balance between

temperature and residence time for maximizing selectivity towards ibuprofen.

Improve Mixing: If you suspect poor mixing, especially at T-junctions, consider using a

static mixer or a microreactor with enhanced mixing structures like Z-shaped channels.[8]
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For immiscible liquids, a membrane separator can be used for in-line work-up to improve

phase contact.[16]

Table 1: Typical Starting Parameters for Ibuprofen Synthesis Optimization

Parameter Range Rationale

Temperature 40 - 150 °C

Reaction kinetics are

temperature-dependent. The

Friedel-Crafts and hydrolysis

steps often require elevated

temperatures.[6][17]

Residence Time 2 - 20 min

Must be sufficient for reaction

completion but short enough to

prevent byproduct formation.

Many reported flow syntheses

are very rapid.[1][2]

Pressure 5 - 15 bar

Used to suppress solvent

boiling above their

atmospheric boiling points,

enabling higher reaction

temperatures.

Stoichiometry 1.0 - 1.5 equiv.

A slight excess of one reagent

can drive the reaction to

completion, but a large excess

can complicate purification.

Category 3: Poor Selectivity and Impurity Formation
Q: I am observing significant byproduct formation, particularly from what appears to be over-

reaction or degradation. What is the cause?

A: This issue is often linked to an overly broad Residence Time Distribution (RTD) or excessive

temperature.

Causality Analysis:
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Broad RTD: As discussed in the FAQs, a wide distribution of residence times is a primary

culprit. While the mean residence time might be optimal, a significant portion of the

molecules may be spending much longer in the reactor, leading to degradation or

sequential side reactions.[10] This is a known issue when transitioning from batch to

continuous processes.[12]

Hot Spots: Although flow reactors have excellent heat transfer, localized "hot spots" can

occur with highly exothermic reactions if the heat removal capacity is exceeded, leading to

thermal degradation of the product.

Incompatible Downstream Chemistry: Byproducts from an early step may interfere with a

later reaction if not properly quenched or removed. For example, residual acid catalyst

from the Friedel-Crafts step could catalyze undesired reactions downstream.[6]

Solutions & Protocols:

Narrow the RTD:

Increase Flow Rate: Paradoxically, higher flow rates (in the laminar regime) can

sometimes lead to a narrower relative RTD. This must be balanced with the need for

sufficient mean residence time, often by using a longer reactor.

Use a Slug Flow/Segmented Flow Approach: Introduce an immiscible fluid (gas or

liquid) to break the main liquid stream into discrete "plugs." This induces internal

recirculation within the plugs, creating mixing patterns closer to that of an ideal plug flow

reactor and significantly narrowing the RTD.

Ensure Isothermal Conditions: Dilute the reaction stream with more solvent to better

manage the heat of reaction. Ensure the reactor's heat transfer fluid is circulating at a high

rate.

Isolate Reaction Steps: If incompatible byproducts are the issue, an in-line separation or

work-up step is necessary. This can be a liquid-liquid extraction with a membrane-based

separator or a solid-phase scavenger resin packed into a column to remove a specific

byproduct or excess reagent.[16]

Key Experimental Protocols
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Protocol 1: Experimental Determination of Residence Time
Distribution (RTD)
This protocol provides a step-by-step method to characterize the RTD of your reactor system, a

critical diagnostic tool for troubleshooting selectivity and conversion issues.[18]

Objective: To measure the RTD curve (E-curve) for your specific reactor setup and

conditions.

Materials:

Your continuous flow setup (pumps, reactor, tubing).

A non-reactive tracer (e.g., a solution of caffeine or another UV-active compound not

present in your reaction).

An in-line UV-Vis detector or an offline fraction collector and spectrophotometer.

Solvent used in your process.

Procedure:

System Equilibration: Flow the pure solvent through the entire system at the desired

operational flow rate and temperature until a stable baseline is achieved on the detector.

Tracer Injection (Pulse Input): Using a 6-port injection valve, inject a small, sharp "pulse"

of the tracer solution into the inlet stream. The volume should be small enough to

approximate a Dirac delta function.

Data Collection: Record the detector signal (absorbance) at the reactor outlet as a function

of time. Continue recording until the signal has returned completely to the baseline.

Data Analysis:

The recorded absorbance vs. time curve is your C-curve.

Normalize this curve to obtain the E-curve (RTD) by dividing the concentration at each

point by the total area under the C-curve.
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Calculate the mean residence time (τ) and the variance (σ²), which is a measure of the

spread of the distribution. A large variance indicates a broad RTD.

References
Snead, D. R., & Jamison, T. F. (2015). A three-minute synthesis and purification of ibuprofen:

pushing the limits of continuous-flow processing. Angewandte Chemie International Edition,

54(3), 983-987. [Link]

Kopfrking, S., et al. (2023). Toward sustainable and scalable synthesis of ibuprofen:

Integrative insights into batch and continuous flow strategies. EcoMat. [Link]

Oreate AI. (2026). The Green Revolution in Ibuprofen Synthesis Technology: Continuous

Flow Technology Drives Drug Production Transformation. Oreate AI Blog. [Link]

Britton, J., & Raston, C. L. (2017). Multi-step continuous-flow synthesis. Chemical Society

Reviews, 46(5), 1250-1271. [Link]

Reis, C. R., et al. (2019). The Influence of Residence Time Distribution on Continuous-Flow

Polymerization. Macromolecules, 52(10), 3933-3939. [Link]

Kirschning, A., et al. (2011). Ten key issues in modern flow chemistry. Chemical Society

Reviews, 40(10), 4967-4977. [Link]

Adams, S. (2021). How residence time affects product quality in flow chemistry. Stoli Chem.

[Link]

Dong, Z., et al. (2019). Acoustophoretic focusing effects on particle synthesis and clogging in

microreactors. Lab on a Chip, 19(2), 316-327. [Link]

Scilit. (n.d.). Acoustophoretic focusing effects on particle synthesis and clogging in

microreactors. Scilit. [Link]

Jamison, T. F., et al. (2018). Continuous flow synthesis of ibuprofen.
Jamison, T. F., et al. (2021). Continuous flow synthesis of ibuprofen.

Rossetti, I., et al. (2020). Process modelling issues in the design of a continuous flow

process for the production of ibuprofen. Chemical Engineering Research and Design, 153,

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25421297/
https://www.researchgate.net/publication/374528156_Toward_sustainable_and_scalable_synthesis_of_ibuprofen_Integrative_insights_into_batch_and_continuous_flow_strategies
https://www.oreate.com/blog/the-green-revolution-in-ibuprofen-synthesis-technology-continuous-flow-technology-drives-drug-production-transformation
https://www.researchgate.net/figure/Continuous-flow-syntheses-of-ibuprofen-and-artemisinin-A-Ibuprofen-is-synthesized-by_fig7_313824244
https://pubs.acs.org/doi/10.1021/acs.macromol.9b00539
https://pubs.rsc.org/en/content/articlelanding/2011/cs/c1cs15093k
https://www.stolichem.com/how-residence-time-affects-product-quality-in-flow-chemistry/
https://pubs.rsc.org/en/content/articlelanding/2019/lc/c8lc00675j
https://www.scilit.net/article/10.1039/c8lc00675j
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


646-656. [Link]

Wang, X., et al. (2019). Optimization of continuous flow synthesis process for ibuprofen

intermediate. Chinese Journal of Chemical Engineering, 27(10), 2397-2403. [Link]

McQuade, D. T., et al. (2013). Method and apparatus for continuous flow synthesis of
ibuprofen.

Kuhn, S., et al. (2020). Continuous Solid Particle Flow in Microreactors for Efficient Chemical

Conversion. Industrial & Engineering Chemistry Research, 59(49), 21392-21406. [Link]

Li, Y., et al. (2024). Kinetic Modeling and Multiobjective Optimization of Ibuprofen Synthesis

Using Machine Learning. ACS Omega. [Link]

Silvan, M. M., et al. (2022). A comprehensive review of flow chemistry techniques tailored to

the flavours and fragrances industries. Flavour and Fragrance Journal. [Link]

Thomson, J. (2011). Unclogging the problems of flow chemistry. Chemical Science Blog.

[Link]

Yuhan CDMO. (2024). Continuous Flow Chemistry: Revolutionizing Pharma Manufacturing.

Yuhan CDMO. [Link]

Jolliffe, H. G., & Gerogiorgis, D. I. (2015). Process modelling and simulation for continuous

pharmaceutical manufacturing of ibuprofen. Chemical Engineering Research and Design,

97, 143-160. [Link]

Park, B. K., et al. (2021). Recent Advances in the Synthesis of Ibuprofen and Naproxen.

Molecules, 26(9), 2684. [Link]

Rossetti, I., et al. (2019). Process modelling issues in the design of a continuous flow route

for the production of pharmaceuticals in multiphase processes: The case of Ibuprofen.

Chemical Engineering Transactions, 74, 121-126. [Link]

Villegas, J. A., et al. (2022). Effect of the Residence Time Distribution on the Dynamical

Behavior of Isothermal Continuous Stirred Tank Reactors: A Nonlocal Modeling Approach.

Industrial & Engineering Chemistry Research. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://www.unimi.it/it/archivio-della-ricerca/handle/2434/691079
https://www.researchgate.net/publication/334520977_Optimization_of_continuous_flow_synthesis_process_for_ibuprofen_intermediate
https://pubs.acs.org/doi/10.1021/acs.iecr.0c04620
https://pubs.acs.org/doi/10.1021/acsomega.4c00537
https://www.researchgate.net/figure/Scheme-140-Continuous-flow-synthesis-of-ibuprofen-developed-by-McQuade-et-al_fig143_363380020
https://www.rsc.org/news-events/blogs/2011/01/unclogging-the-problems-of-flow-chemistry/
https://yuhancdmo.com/continuous-flow-chemistry-revolutionizing-pharma-manufacturing/
https://doi.org/10.1016/J.CHERD.2014.12.005
https://www.researchgate.net/figure/Synthetic-strategy-for-continuous-flow-synthesis-of-ibuprofen_fig10_351228172
https://www.unimi.it/it/archivio-della-ricerca/handle/2434/647970
https://pubs.acs.org/doi/10.1021/acs.iecr.2c03164
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Akwi, F. M., & Watts, P. (2018). Continuous flow chemistry: where are we now? Recent

applications, challenges and limitations. Chemical Communications, 54(93), 13016-13046.

[Link]

Noël, T. (2017). Solving the Clogging Problem: Precipitate-Forming Reactions in Flow.

Chemistry–A European Journal, 23(32), 7644-7656. [Link]

Wen, Z., et al. (2024). Scalable and Integrated Four-step Continuous-Flow Synthesis of

Ibuprofen Using a Zinc-Catalyzed 1,2-Aryl Migration Strategy. ACS Sustainable Chemistry &

Engineering. [Link]

Rivas, D. F., et al. (2022). Nonclogging Liquid-Walled Continuous Flow Reactors. Organic

Process Research & Development. [Link]

Nagle, N., et al. (2011). Investigating Residence Time Distribution (RTD) and Effects on

Performance in Continuous Biomass Pretreatment Reactor Designs. NREL. [Link]

Jolliffe, H. G., & Gerogiorgis, D. I. (2016). A continuous pharmaceutical process for

ibuprofen. Journal of Advanced Manufacturing and Processing. [Link]

Wikipedia. (n.d.). Residence time. Wikipedia. [Link]

Singh, S., et al. (2022). Understanding flow chemistry for the production of active

pharmaceutical ingredients. Frontiers in Chemistry, 10, 827383. [Link]

Bogdan, A. R., et al. (2009). The continuous-flow synthesis of Ibuprofen. Angewandte

Chemie, 48(45), 8547-50. [Link]

Bertran, M. O., & Babi, D. K. (2023). Conceptual Modular Design for Continuous

Pharmaceutical Processes: A Case Study on Ibuprofen. DTU Research Database. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2018/cc/c8cc07427e
https://www.researchgate.net/publication/316654767_Solving_the_Clogging_Problem_Precipitate-Forming_Reactions_in_Flow
https://pubs.acs.org/doi/10.1021/acssuschemeng.4c01596
https://pubs.acs.org/doi/10.1021/acs.oprd.2c00293
https://www.nrel.gov/docs/fy11osti/51419.pdf
https://www.researchgate.net/figure/A-continuous-pharmaceutical-process-for-ibuprofen-15-19_fig1_311956795
https://en.wikipedia.org/wiki/Residence_time
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8830188/
https://www.semanticscholar.org/paper/The-continuous-flow-synthesis-of-Ibuprofen.-Bogdan-Poe/4791e847cd6378e9185a7201c70e335269f884a1
https://orbit.dtu.dk/en/publications/conceptual-modular-design-for-continuous-pharmaceutical-processe
https://www.benchchem.com/product/b1217345?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. researchgate.net [researchgate.net]

2. A three-minute synthesis and purification of ibuprofen: pushing the limits of continuous-
flow processing - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Understanding flow chemistry for the production of active pharmaceutical ingredients -
PMC [pmc.ncbi.nlm.nih.gov]

4. Continuous flow chemistry: where are we now? Recent applications, challenges and
limitations - Chemical Communications (RSC Publishing) DOI:10.1039/C8CC07427E
[pubs.rsc.org]

5. Batch vs. Continuous Flow Chemistry: Which Process is More Suitable for Your Lab? | Lab
Manager [labmanager.com]

6. US8426630B2 - Method and apparatus for continuous flow synthesis of ibuprofen -
Google Patents [patents.google.com]

7. researchgate.net [researchgate.net]

8. The Green Revolution in Ibuprofen Synthesis Technology: Continuous Flow Technology
Drives Drug Production Transformation - Oreate AI Blog [oreateai.com]

9. pubs.acs.org [pubs.acs.org]

10. How residence time affects product quality in flow chemistry — Stoli Chem
[stolichem.com]

11. pubs.acs.org [pubs.acs.org]

12. docs.nrel.gov [docs.nrel.gov]

13. blogs.rsc.org [blogs.rsc.org]

14. contractpharma.com [contractpharma.com]

15. Acoustophoretic focusing effects on particle synthesis and clogging in microreactors -
PubMed [pubmed.ncbi.nlm.nih.gov]

16. researchgate.net [researchgate.net]

17. air.unimi.it [air.unimi.it]

18. Residence time - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Technical Support Center: Continuous Flow Synthesis
of Ibuprofen]. BenchChem, [2026]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://www.researchgate.net/publication/269041151_A_Three-Minute_Synthesis_and_Purification_of_Ibuprofen_Pushing_the_Limits_of_Continuous-Flow_Processing
https://pubmed.ncbi.nlm.nih.gov/25470733/
https://pubmed.ncbi.nlm.nih.gov/25470733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8867129/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8867129/
https://pubs.rsc.org/en/content/articlehtml/2018/cc/c8cc07427e
https://pubs.rsc.org/en/content/articlehtml/2018/cc/c8cc07427e
https://pubs.rsc.org/en/content/articlehtml/2018/cc/c8cc07427e
https://www.labmanager.com/batch-vs-continuous-flow-chemistry-which-process-is-more-suitable-for-your-lab-33666
https://www.labmanager.com/batch-vs-continuous-flow-chemistry-which-process-is-more-suitable-for-your-lab-33666
https://patents.google.com/patent/US8426630B2/en
https://patents.google.com/patent/US8426630B2/en
https://www.researchgate.net/publication/395071148_Optimization_of_continuous_flow_synthesis_process_for_ibuprofen_intermediate
https://www.oreateai.com/blog/the-green-revolution-in-ibuprofen-synthesis-technology-continuous-flow-technology-drives-drug-production-transformation/a0bbbfb0f8e22234048d9d3c1c46a30f
https://www.oreateai.com/blog/the-green-revolution-in-ibuprofen-synthesis-technology-continuous-flow-technology-drives-drug-production-transformation/a0bbbfb0f8e22234048d9d3c1c46a30f
https://pubs.acs.org/doi/abs/10.1021/acssuschemeng.4c01826
https://stolichem.com/residence-time-flow-chemistry/
https://stolichem.com/residence-time-flow-chemistry/
https://pubs.acs.org/doi/abs/10.1021/acs.macromol.9b00454
https://docs.nrel.gov/docs/fy09osti/45809.pdf
https://blogs.rsc.org/sc/2011/01/13/unclogging-the-problems-of-flow-chemistry/?doing_wp_cron=1771470383.9852499961853027343750
https://www.contractpharma.com/library/continuous-flow-chemistry-revolutionizing-pharma-manufacturing/
https://pubmed.ncbi.nlm.nih.gov/30560264/
https://pubmed.ncbi.nlm.nih.gov/30560264/
https://www.researchgate.net/figure/Continuous-flow-syntheses-of-ibuprofen-and-artemisinin-A-Ibuprofen-is-synthesized-by_fig11_312588459
https://air.unimi.it/retrieve/dfa8b9a4-9521-748b-e053-3a05fe0a3a96/Ibuprofen_2020-09-21_unmarked.pdf
https://en.wikipedia.org/wiki/Residence_time
https://www.benchchem.com/product/b1217345/docs#technical-support-center-continuous-flow-synthesis-of-ibuprofen
https://www.benchchem.com/product/b1217345/docs#technical-support-center-continuous-flow-synthesis-of-ibuprofen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217345?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1217345/docs#technical-support-center-continuous-
flow-synthesis-of-ibuprofen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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